Cas no 2229049-25-4 (tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate)
tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate
- 2229049-25-4
- EN300-1872275
- tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate
-
- Inchi: 1S/C13H20N2O4/c1-13(2,3)19-12(17)15-10-4-5-11(16)9(8-10)6-7-18-14/h4-5,8,16H,6-7,14H2,1-3H3,(H,15,17)
- InChI Key: LUIFPYFNBKMXFQ-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=C(C(=C1)CCON)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.14230712g/mol
- Monoisotopic Mass: 268.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 93.8Ų
tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1872275-0.05g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 0.05g |
$1188.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-0.1g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 0.1g |
$1244.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-0.25g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 0.25g |
$1300.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-0.5g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 0.5g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-1.0g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1872275-2.5g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 2.5g |
$2771.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-5.0g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1872275-10.0g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1872275-1g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 1g |
$1414.0 | 2023-09-18 | ||
| Enamine | EN300-1872275-5g |
tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate |
2229049-25-4 | 5g |
$4102.0 | 2023-09-18 |
tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate
Comprehensive Analysis of tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate (CAS No. 2229049-25-4) and Its Applications
The compound tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate (CAS No. 2229049-25-4) is a specialized chemical intermediate gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and an aminooxyethyl side chain, makes it valuable for conjugation reactions, particularly in antibody-drug conjugates (ADCs) and targeted drug delivery systems. Researchers are increasingly exploring its role in click chemistry and bioconjugation, aligning with the growing demand for precision medicine.
Recent trends in drug discovery highlight the importance of linker molecules like this compound. Its hydroxyphenyl moiety allows for stable attachment to therapeutic payloads, while the aminooxy group enables efficient oxime ligation—a technique widely used in protein labeling and nanoparticle functionalization. These properties address key challenges in cancer therapeutics, where controlled release mechanisms are critical. Notably, its CAS No. 2229049-25-4 has appeared in several patent filings related to ADC optimization, reflecting industry interest.
From a synthetic chemistry perspective, the tert-butyl protecting group in this molecule enhances stability during multi-step reactions, a feature highly valued in peptide synthesis and small-molecule drug development. The compound’s solubility profile—moderate in polar organic solvents like DMSO—makes it practical for high-throughput screening applications. Analytical data (HPLC, NMR) confirms high purity (>98%), meeting stringent requirements for preclinical studies.
Environmental and regulatory aspects further elevate its relevance. Unlike some reactive intermediates, this compound exhibits favorable green chemistry metrics, with studies showing minimal ecotoxicity. Its non-hygroscopic nature simplifies storage, addressing common supply chain challenges in pharmaceutical manufacturing. These attributes resonate with current industry priorities around sustainable chemistry and process intensification.
Emerging applications extend beyond traditional drug development. Materials scientists are investigating its utility in smart polymer design, leveraging the phenol group’s responsiveness to pH changes. Additionally, the aminooxyethyl functionality shows promise in surface modification of medical devices—an area experiencing rapid growth due to advancements in implantable technologies. Such interdisciplinary potential underscores why CAS 2229049-25-4 frequently appears in cross-disciplinary literature.
Quality control protocols for this compound emphasize chromatographic purity and residual solvent analysis, reflecting Good Manufacturing Practice (GMP) standards. Thermal stability studies (DSC/TGA) confirm decomposition above 180°C, ensuring safety during lyophilization processes. These characteristics make it suitable for scale-up production, with several contract manufacturing organizations (CMOs) now including it in their catalogs.
The scientific community continues to explore derivatives of this scaffold, particularly modifications to the carbamate linkage and hydroxyl group. Computational modeling suggests that subtle structural tweaks could enhance target binding affinity—a hot topic in structure-activity relationship (SAR) studies. Such investigations align with the broader shift toward rational drug design methodologies powered by AI-assisted molecular modeling.
In conclusion, tert-butyl N-{3-[2-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate represents a versatile tool at the intersection of chemistry and biology. Its dual functionality as both a protecting group carrier and bioconjugation handle positions it as a key enabler for next-generation therapeutics. With ongoing research into its structure-property relationships and expanding applications in nanomedicine, this compound (CAS 2229049-25-4) will likely remain a focus of innovation in coming years.
2229049-25-4 (tert-butyl N-{3-2-(aminooxy)ethyl-4-hydroxyphenyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)